Cas no 1212112-49-6 ((1S)-1-4-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 1212112-49-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD09863765
• CID: 4578097
• Update Time: 2025-07-27

(1S)-1-4-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[4-(propan-2-yloxy)phenyl]ethan-1-ol
• (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol

• MDL： MFCD09863765
• Inchi： 1S/C11H16O2/c1-8(2)13-11-6-4-10(5-7-11)9(3)12/h4-9,12H,1-3H3/t9-/m0/s1
• InChI Key： OXCJDAQAKNOBAD-VIFPVBQESA-N
• SMILES： [C@H](C1=CC=C(OC(C)C)C=C1)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol

Chemical Profile of (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol and Its Significance in Modern Research

Compound with the CAS number 1212112-49-6 is a fascinating molecule that has garnered attention in the field of pharmaceutical chemistry and biochemistry. The chemical name, (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol, provides a detailed insight into its structural and functional attributes. This compound, characterized by its enantiomeric purity and specific substitution pattern, has been the subject of extensive research due to its potential biological activities and mechanistic insights.

The structural framework of this compound consists of a phenyl ring substituted with a propyl ether group at the 4-position and an ethanol moiety at the 1-position. The stereochemistry, indicated by the (1S) designation, underscores the importance of chirality in determining its pharmacological properties. In recent years, there has been a growing interest in chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol makes it a valuable candidate for further investigation in drug development.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both an ether and an alcohol functional group offers multiple points for chemical modification, enabling the creation of a diverse array of derivatives with tailored biological activities. This flexibility has made it a subject of interest for synthetic chemists looking to develop novel therapeutic entities.

In the realm of biochemistry, (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol has been explored for its interaction with various biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating inflammatory diseases and neurological disorders. The precise stereochemistry of the molecule plays a crucial role in determining its binding affinity and specificity to these targets.

The latest research in this area has highlighted the importance of understanding the molecular interactions at a quantum mechanical level. Computational studies have been instrumental in predicting the binding modes of this compound with its target proteins. These studies not only provide insights into the molecular recognition process but also aid in the design of more potent and selective analogs. The integration of experimental data with computational modeling has been particularly fruitful in elucidating the structure-activity relationships (SAR) of chiral compounds like (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol.

Furthermore, the synthesis of this compound has been optimized to achieve high yields and purity levels, making it more accessible for large-scale applications. Advances in asymmetric synthesis techniques have enabled chemists to produce enantiomerically pure forms of complex molecules with greater ease. This progress has not only facilitated research but also opened up new avenues for industrial applications.

The pharmacokinetic properties of (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its therapeutic potential. Preclinical studies have provided valuable data on its pharmacokinetic profile, which is essential for designing clinical trials and optimizing dosing regimens.

In conclusion, compound CAS no 1212112-49-6, known as (1S)-1-4-(propan-2-yloxy)phenylethan-1-ol, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential biological activities, make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.